5-chloro-2-(4-{[(4-cyanopyridin-2-yl)oxy]methyl}piperidin-1-yl)-4,6-dimethylpyridine-3-carbonitrile

• IUPAC Name: 5-chloro-2-[4-[(4-cyanopyridin-2-yl)oxymethyl]piperidin-1-yl]-4,6-dimethylpyridine-3-carbonitrile
• InChI: InChI=1S/C20H20ClN5O/c1-13-17(11-23)20(25-14(2)19(13)21)26-7-4-15(5-8-26)12-27-18-9-16(10-22)3-6-24-18/h3,6,9,15H,4-5,7-8,12H2,1-2H3
• InChI Key: KOZLTPZMAYHLCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=C1Cl)C)N2CCC(CC2)COC3=NC=CC(=C3)C#N)C#N
• Molecular Formula: C20H20ClN5O
• Molecular Weight: 381.9 g/mol
• CAS No.: 2549027-73-6

Description

The compound 5-chloro-2-(4-{[(4-cyanopyridin-2-yl)oxy]methyl}piperidin-1-yl)-4,6-dimethylpyridine-3-carbonitrile features a pyridine core substituted with chlorine, methyl groups, and a carbonitrile moiety. Its structure includes a piperidinyl group connected via an oxymethyl bridge to a 4-cyanopyridinyl ring.

Comparison with Similar Compounds

Key Structural Features

Compound Name	Pyridine Substituents	Heterocyclic Amine Group	Functional Groups	Reported Activity
Target Compound	5-Cl, 4,6-diCH₃, 3-CN	Piperidinyl (oxymethyl-linked 4-cyanopyridinyl)	Carbonitrile, Chloro, Methyl	Not explicitly reported (structural inference suggests antimicrobial/kinase inhibition)
5-Chloro-6-{4-[2-(dimethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile (CAS 2640845-93-6)	5-Cl, 3-CN	Piperazinyl (linked to dimethylamino-methylpyrimidinyl)	Carbonitrile, Chloro, Dimethylamino	Likely kinase inhibition (based on pyrimidine-piperazine pharmacophores)
2-Amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl)-1-(4-substituted phenyl)-hexahydroquinoline-3-carbonitrile	2-Cl, 3-CN	Hexahydroquinoline	Carbonitrile, Chloro, Amino	Antimicrobial (e.g., E. coli, S. aureus)
2-((3-Hydroxyphenyl)amino)-4-(4-methyl-2-(methylamino)thiazol-5-yl)pyrimidine-5-carbonitrile	N/A (pyrimidine core)	Thiazolyl-methylamino	Carbonitrile, Hydroxyphenyl	Not explicitly reported; structural similarity to kinase inhibitors

Analysis

• Piperidine vs. Piperazine : The target compound’s piperidinyl group confers conformational rigidity compared to the piperazinyl group in CAS 2640845-93-6, which may influence receptor binding kinetics .
• Antimicrobial Activity: Hexahydroquinoline derivatives (e.g., from ) show moderate activity against E. coli (MIC 25–50 µg/mL) and S. aureus (MIC 12.5–25 µg/mL) . While the target compound lacks direct data, its structural similarity suggests possible antimicrobial properties.

Functional Group Impact on Bioactivity

• Carbonitrile Group : Present in all compared compounds, this group enhances binding to enzymatic active sites (e.g., kinases) via dipole interactions .
• Chloro Substituent : Improves lipophilicity and membrane permeability, critical for antimicrobial and anticancer activity .
• Methyl Groups: In the target compound, these may reduce metabolic degradation compared to hydroxyl or amino groups in analogues .